Cas no 429690-47-1 (Imidazo[1,2-a]pyridine-2,5-dicarboxylic acid, 3-bromo-, diethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2,5-dicarboxylic acid, 3-bromo-, diethyl ester
• CAS No: 429690-47-1
• MF: C₁₃H₁₃BrN₂O₄
• MW: 341.157322645187
• CID: 3985202
• PubChem ID: 85821995
• Update Time: 2025-04-22

Imidazo[1,2-a]pyridine-2,5-dicarboxylic acid, 3-bromo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2,5-dicarboxylic acid, 3-bromo-, diethyl ester
• 2,5-Diethyl 3-bromoimidazo(1,2-a)pyridine-2,5-dicarboxylate
• 2,5-Diethyl 3-bromoimidazo[1,2-a]pyridine-2,5-dicarboxylate
• 429690-47-1
• DTXSID901190671

• Inchi： 1S/C13H13BrN2O4/c1-3-19-12(17)8-6-5-7-9-15-10(11(14)16(8)9)13(18)20-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： TVNDEIFLZCZXET-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C2C=CC=C(C(=O)OCC)N21

Computed Properties

• Exact Mass: 340.00587Da
• Monoisotopic Mass: 340.00587Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.9Ų